N-(3-(4-Chlorophenyl)allyl)-N-(2-(isoquinoline-5-sulfonamido)ethyl)formamide
N-(3-(4-Chlorophenyl)allyl)-N-(2-(isoquinoline-5-sulfonamido)ethyl)formamide
Brand Name:
Vulcanchem
CAS No.:
130964-32-8
VCID:
VC21216747
InChI:
InChI=1S/C21H20ClN3O3S/c22-19-8-6-17(7-9-19)3-2-13-25(16-26)14-12-24-29(27,28)21-5-1-4-18-15-23-11-10-20(18)21/h1-11,15-16,24H,12-14H2/b3-2+
SMILES:
C1=CC2=C(C=CN=C2)C(=C1)S(=O)(=O)NCCN(CC=CC3=CC=C(C=C3)Cl)C=O
Molecular Formula:
C21H20ClN3O3S
Molecular Weight:
429.9 g/mol
N-(3-(4-Chlorophenyl)allyl)-N-(2-(isoquinoline-5-sulfonamido)ethyl)formamide
CAS No.: 130964-32-8
Cat. No.: VC21216747
Molecular Formula: C21H20ClN3O3S
Molecular Weight: 429.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 130964-32-8 |
|---|---|
| Molecular Formula | C21H20ClN3O3S |
| Molecular Weight | 429.9 g/mol |
| IUPAC Name | N-[(E)-3-(4-chlorophenyl)prop-2-enyl]-N-[2-(isoquinolin-5-ylsulfonylamino)ethyl]formamide |
| Standard InChI | InChI=1S/C21H20ClN3O3S/c22-19-8-6-17(7-9-19)3-2-13-25(16-26)14-12-24-29(27,28)21-5-1-4-18-15-23-11-10-20(18)21/h1-11,15-16,24H,12-14H2/b3-2+ |
| Standard InChI Key | UXMQQCQDDWAVEB-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC2=C(C=CN=C2)C(=C1)S(=O)(=O)NCCN(C/C=C/C3=CC=C(C=C3)Cl)C=O |
| SMILES | C1=CC2=C(C=CN=C2)C(=C1)S(=O)(=O)NCCN(CC=CC3=CC=C(C=C3)Cl)C=O |
| Canonical SMILES | C1=CC2=C(C=CN=C2)C(=C1)S(=O)(=O)NCCN(CC=CC3=CC=C(C=C3)Cl)C=O |
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